Cas no 1806161-86-3 (3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1806161-86-3
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4834201
• Update Time: 2025-05-19

3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-5(3-13)2-6(12)7(14-4)15-8(9,10)11/h2H,3,13H2,1H3
• InChI Key： KOHZAOIKQBUMJR-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806161-86-3)

The compound 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806161-86-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for halogenated pyridines like 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine has surged due to their role in developing novel therapeutics. The iodo group, for instance, is a critical handle for cross-coupling reactions, enabling the construction of complex molecular architectures. Meanwhile, the trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. These attributes align with current trends in precision medicine and targeted drug delivery.

The synthesis of CAS No. 1806161-86-3 involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include halogenation, amination, and functional group interconversions, all of which require careful optimization to achieve high yields and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for downstream applications.

From an industrial perspective, 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine is valued for its scalability and compatibility with automated synthesis platforms. Companies specializing in custom synthesis and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the growing needs of academic and commercial labs. Its role in fragment-based drug design and high-throughput screening further underscores its relevance in contemporary research.

Environmental and safety considerations are also paramount when working with halogenated compounds. While CAS No. 1806161-86-3 is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended to minimize exposure risks. Regulatory compliance, including REACH and TSCA, ensures that its production and use adhere to global safety standards.

Looking ahead, the applications of 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine are expected to expand, particularly in areas like agrochemicals and materials science. Its structural motifs are being explored for developing next-generation pesticides with improved efficacy and environmental profiles. Additionally, its potential in electronic materials, such as organic semiconductors, is an emerging area of interest.

For researchers seeking reliable suppliers of CAS No. 1806161-86-3, it is advisable to verify certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). Online databases like PubChem and ChemSpider provide valuable spectral data and property information, aiding in experimental planning. Collaborative efforts between academia and industry are likely to drive further innovations involving this compound.

In summary, 3-(Aminomethyl)-5-iodo-2-methyl-6-(trifluoromethoxy)pyridine represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted utility, combined with rigorous safety and regulatory frameworks, positions it as a cornerstone in the development of cutting-edge chemical solutions. As research continues to unravel its full potential, this compound is poised to remain a focal point in scientific discourse.